Cas no 2137506-52-4 (1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid)

• Product Name: 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid
• CAS No: 2137506-52-4
• MF: C₁₇H₁₃F₂NO₄
• MW: 333.28623175621
• CID: 5267649
• Update Time: 2025-06-11

1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid
• 1-[(benzyloxy)carbonyl]-5,7-difluoro-2,3-dihydro-1H-indole-2-carboxylic acid
• 1H-Indole-1,2-dicarboxylic acid, 5,7-difluoro-2,3-dihydro-, 1-(phenylmethyl) ester

• Inchi： 1S/C17H13F2NO4/c18-12-6-11-7-14(16(21)22)20(15(11)13(19)8-12)17(23)24-9-10-4-2-1-3-5-10/h1-6,8,14H,7,9H2,(H,21,22)
• InChI Key： NNEIZMPIERDMMZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1N(C(=O)OCC1C=CC=CC=1)C(C(=O)O)C2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 3
• Topological Polar Surface Area: 66.8

Additional information on 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid

Comprehensive Overview of 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid (CAS No. 2137506-52-4)

1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid (CAS No. 2137506-52-4) is a fluorinated indoline derivative with significant potential in pharmaceutical and agrochemical research. This compound features a benzyloxycarbonyl (Cbz) protecting group and a carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique 5,7-difluoroindoline scaffold is increasingly studied for its role in modulating enzyme activity and receptor binding, aligning with current trends in drug discovery and precision medicine.

The growing interest in fluorinated compounds like 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid stems from their enhanced metabolic stability and bioavailability, a hot topic in medicinal chemistry. Researchers frequently search for "fluorine in drug design" or "Cbz-protected amino acid applications," reflecting the demand for innovative building blocks. This compound’s CAS No. 2137506-52-4 is often queried in databases such as PubChem and Reaxys, underscoring its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the 5,7-difluoroindoline core offers opportunities for cascade reactions and palladium-catalyzed cross-coupling, techniques widely discussed in green chemistry forums. Its carboxylic acid group enables facile conjugation with amines or alcohols, addressing the need for modular drug candidates—a key focus in combinatorial chemistry. Recent patents highlight derivatives of this compound as potential kinase inhibitors, linking it to trending oncology targets like EGFR and VEGFR.

Analytical characterization of CAS No. 2137506-52-4 typically involves HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research applications. The compound’s stability under ambient conditions makes it suitable for solid-phase peptide synthesis (SPPS), a method gaining traction due to its automation compatibility. Notably, its benzyloxycarbonyl group can be selectively deprotected using hydrogenolysis, a feature exploited in prodrug design strategies.

In agrochemical contexts, the difluoroindoline motif exhibits herbicidal and fungicidal properties, resonating with searches for "sustainable crop protection agents." Regulatory agencies emphasize environmental persistence studies for such fluorinated analogs, aligning with EPA and REACH guidelines. This dual applicability in pharma and agro sectors positions 1-((Benzyloxy)carbonyl)-5,7-difluoroindoline-2-carboxylic acid as a cross-disciplinary asset.

Future directions include exploring its bioconjugation potential with antibodies for ADC (antibody-drug conjugate) development—a booming area in biopharmaceuticals. As synthetic methodologies evolve, this compound’s role in fragment-based drug design (FBDD) and cryo-EM ligand mapping is anticipated to expand, addressing unmet needs in personalized therapeutics.